Cas no 2162284-54-8 (2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol)

• Product Name: 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol
• CAS No: 2162284-54-8
• MF: C₃H₆N₄S
• MW: 130.171537876129
• CID: 6055838
• PubChem ID: 129887182
• Update Time: 2025-10-24

2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol Chemical and Physical Properties

Names and Identifiers

• 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol
• EN300-1734479
• 2162284-54-8
• 2-thioethyl-1h-tetrazole

• Inchi： 1S/C3H6N4S/c8-2-1-7-3-4-5-6-7/h3,8H,1-2H2
• InChI Key： JICANQSLRNYAPW-UHFFFAOYSA-N
• SMILES： SCCN1C=NN=N1

Computed Properties

• Exact Mass: 130.03131738g/mol
• Monoisotopic Mass: 130.03131738g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 68.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 44.6Ų

Additional information on 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol

Professional Introduction to 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol (CAS No. 2162284-54-8)

2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol, identified by its CAS number 2162284-54-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and biochemical research. This compound belongs to the tetrazole class, which is known for its versatile applications in medicinal chemistry due to its unique structural and chemical properties. The presence of both a thiol (-SH) group and a tetrazole ring makes this molecule a promising candidate for various biochemical interactions, particularly in drug discovery and development.

The tetrazole moiety in 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol contributes to its reactivity and potential biological activity. Tetrazoles are heterocyclic compounds characterized by a ring structure consisting of four nitrogen atoms and one carbon atom. This configuration imparts distinctive electronic and steric properties that can influence the compound's interactions with biological targets. In recent years, tetrazole derivatives have been extensively studied for their role in modulating enzyme activity, receptor binding, and other pharmacological mechanisms.

The thiol group in the molecular structure of 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol further enhances its potential as a pharmacophore. Thiols are well-known for their ability to participate in redox reactions and form disulfide bonds, which are crucial in many biological processes. The combination of a tetrazole ring and a thiol group creates a molecular framework that could exhibit dual functionality, making it an attractive scaffold for designing novel therapeutic agents.

Recent advancements in the field of medicinal chemistry have highlighted the importance of tetrazole derivatives in addressing various therapeutic challenges. For instance, studies have demonstrated that certain tetrazole-based compounds exhibit potent inhibitory effects on enzymes involved in inflammatory pathways. This has led to increased interest in exploring the pharmacological potential of 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol as a lead compound for drug development.

In addition to its potential applications in inflammation modulation, 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol has shown promise in other areas of biomedical research. For example, preliminary studies suggest that this compound may interact with specific protein targets involved in cancer cell proliferation. The ability of the tetrazole ring to engage with biological macromolecules makes it a valuable component in designing targeted therapies against oncogenic pathways.

The synthesis of 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the tetrazole ring typically involves azide-nitrogen cycloaddition reactions with alkenes or alkynes as substrates. The subsequent functionalization with a thiol group further refines the molecular structure. Advanced synthetic methodologies have been employed to optimize these processes, ensuring scalability for industrial applications.

The chemical properties of 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol make it suitable for various biochemical assays and high-throughput screening (HTS) campaigns. Its reactivity with thiol-sensitive probes allows researchers to investigate its interactions with enzymes and proteins under different physiological conditions. Such studies are essential for understanding its mechanism of action and identifying potential therapeutic applications.

From a computational chemistry perspective, the molecular dynamics (MD) simulations and quantum mechanical calculations have been instrumental in elucidating the structural features of 2-(1H-1,2,3,4-tetrazol-1-yl)ethane-1-thiol. These computational approaches provide insights into how the compound interacts with biological targets at an atomic level. By integrating experimental data with computational models, researchers can refine their understanding of the compound's pharmacological profile.

The growing interest in tetrazole derivatives has also spurred innovation in drug delivery systems. Researchers are exploring novel formulations that enhance the bioavailability and targeted delivery of these compounds. For instance, liposomal encapsulation and nanoparticle-based delivery systems have been investigated as potential strategies to improve the therapeutic efficacy of tetrazole-based drugs.

In conclusion, 2-(1H - 12 34 - tetra z ol - 11 - yl ) eth ane - 11 - thi ol ( CAS No . 2162284 -54 -8 ) represents a significant advancement i n pharma ceutical research due t o i ts unique structural features and potential bi ological activities . The combi nation o f t he te tra z ole m oiety w ith a thi ol group endows t his com pound w i t h prom ising prop ertie s f or dr ug discove ry an d deve lopment . With furthe r resear ch an d deve lopme nt , t his com pound holds great pote ntial f or appl icatio ns i n treat ing var ious m edical co ndi tio ns . p >